2-[(3-Fluoro-2-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid

• IUPAC Name: 2-[(3-fluoro-2-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H18FNO3/c1-9-12(16)7-4-8-13(9)17-14(18)10-5-2-3-6-11(10)15(19)20/h4,7-8,10-11H,2-3,5-6H2,1H3,(H,17,18)(H,19,20)
• InChI Key: POGRGRXDFQZCOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)C2CCCCC2C(=O)O
• Molecular Formula: C15H18FNO3
• Molecular Weight: 279.31 g/mol

Description

2-[(3-Fluoro-2-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid is an organic compound that features a cyclohexane ring substituted with a carboxylic acid group and a fluorinated aromatic amine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-Fluoro-2-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid typically involves multiple steps, starting with the preparation of the fluorinated aromatic amine. The amine is then reacted with cyclohexanecarboxylic acid under specific conditions to form the desired compound. Common reagents used in these reactions include coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts such as DMAP (4-dimethylaminopyridine).

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(3-Fluoro-2-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

2-[(3-Fluoro-2-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(3-Fluoro-2-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The fluorinated aromatic amine moiety may interact with enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-{[(3-chloro-2-methylphenyl)amino]carbonyl}cyclohexanecarboxylic acid
• 2-{[(3-bromo-2-methylphenyl)amino]carbonyl}cyclohexanecarboxylic acid
• 2-{[(3-iodo-2-methylphenyl)amino]carbonyl}cyclohexanecarboxylic acid

Uniqueness

2-[(3-Fluoro-2-methylphenyl)carbamoyl]cyclohexane-1-carboxylic acid is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for various applications.